Cas no 305849-44-9 (Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide)

• Product Name: Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide
• CAS No: 305849-44-9
• MF: C₁₅H₁₈F₃NO
• MW: 285.304734706879
• CID: 6784630
• PubChem ID: 3728669
• Update Time: 2025-05-26

Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide Chemical and Physical Properties

Names and Identifiers

• AKOS008314535
• 305849-44-9
• SCHEMBL5534711
• CYCLOHEXANECARBOXYLIC ACID 4-TRIFLUOROMETHYL-BENZYLAMIDE
• N-{[4-(Trifluoromethyl)phenyl]methyl}-cyclohexanecarboxamide
• Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide

• Inchi： 1S/C15H18F3NO/c16-15(17,18)13-8-6-11(7-9-13)10-19-14(20)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2,(H,19,20)
• InChI Key： SBBYJXNUEMERBC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC(C1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 285.13404868g/mol
• Monoisotopic Mass: 285.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Additional information on Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide

Comprehensive Overview of Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide (CAS No. 305849-44-9)

Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide (CAS No. 305849-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclohexane backbone and trifluoromethyl-benzylamide moiety, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines hydrophobic and electron-withdrawing features, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The trifluoromethyl group in its structure is a key contributor to its lipophilicity, which is critical for membrane permeability in drug candidates.

The synthesis of Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide typically involves the coupling of cyclohexanecarboxylic acid with 4-trifluoromethyl-benzylamine under optimized amidation conditions. Advanced techniques such as microwave-assisted synthesis and catalyzed amide bond formation have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, minimizing waste and energy consumption.

From an industrial perspective, CAS No. 305849-44-9 is often discussed in the context of high-value fine chemicals. Its applications extend to liquid crystal materials and organic electronics, where its rigid cyclohexane ring and fluorinated aromatic system contribute to desirable thermal and optical properties. This dual functionality makes it a candidate for next-generation OLED materials and photovoltaic devices.

Analytical characterization of Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide relies heavily on NMR spectroscopy (particularly 19F-NMR for the trifluoromethyl group) and mass spectrometry. Purity assessment via HPLC is critical for pharmaceutical-grade material, with typical thresholds exceeding 98%. These quality control measures address the increasing regulatory emphasis on impurity profiling in drug development pipelines.

Emerging research directions for this compound include its potential as a molecular probe in chemical biology studies. The fluorine atoms serve as excellent markers for PET imaging applications, while the amide linkage provides sites for further derivatization. Such versatility explains why 305849-44-9 frequently appears in patent literature for diagnostic agents and targeted therapies.

Environmental and toxicological profiles of Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide remain active areas of investigation. While fluorinated compounds generally exhibit greater environmental persistence, recent biodegradation studies suggest potential metabolic pathways in soil microorganisms. These findings are crucial for addressing concerns about PFAS alternatives and sustainable chemical design.

The commercial availability of CAS 305849-44-9 through specialty chemical suppliers has expanded significantly, with pricing reflecting its high-purity synthesis requirements. Market analysts note growing interest from contract research organizations (CROs) and academic laboratories engaged in fragment-based drug discovery. Custom synthesis services now frequently include this compound in their building block libraries.

Future prospects for Cyclohexanecarboxylic acid 4-trifluoromethyl-benzylamide may involve its incorporation into covalent organic frameworks (COFs) or as a template for asymmetric catalysis. The compound's structural features position it well for these cutting-edge applications, particularly in chiral separation technologies and enzyme mimetics. Continued innovation in flow chemistry approaches could further enhance its synthetic accessibility.